8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione

• Molecular Formula: C7H7ClN4O2
• Molecular Weight: 214.61 g/mol
• SMILES: CCN1C(=O)C2=C(NC1=O)N=C(N2)Cl
• InChI: InChI=1S/C7H7ClN4O2/c1-2-12-5(13)3-4(11-7(12)14)10-6(8)9-3/h2H2,1H3,(H,9,10)(H,11,14)
• InChIKey: XHPIHUDLRNABQF-UHFFFAOYSA-N

8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione Identity, Properties & Procurement

8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione (CAS 1934401‑79‑2) is a chlorinated xanthine derivative belonging to the purine‑2,6‑dione family. Its molecular architecture features a chlorine atom at the C8 position of the purine ring and an ethyl substituent at N1, while the N3 and N7 positions remain unsubstituted . This substitution pattern distinguishes it from the more heavily methylated 8‑chlorotheophylline (1,3‑dimethyl‑8‑chloroxanthine) and from the fully unsubstituted 8‑chloroxanthine. The compound is commercially available as a research‑grade synthetic intermediate from several specialty chemical suppliers and is primarily utilized as a versatile building block for nucleophilic aromatic substitution (S_NAr) reactions at C8 and for selective N‑alkylation at the N3 and N7 positions [1].

1

Research-grade synthetic intermediate for purine-based building block workflows

2

C8-chlorine handle for SNAr diversification with amines, thiols, or alkoxides

3

Free N3-H enables sequential, site-specific N-alkylation without deprotection

• [1] Kuujia. 8‑Chloro‑1‑ethyl‑2,3,6,9‑tetrahydro‑1H‑purine‑2,6‑dione – CAS 1934401‑79‑2. https://www.kuujia.com/cas-1934401-79-2.html (accessed 2025-05-01). View Source

8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione vs. Other 8-Chloroxanthines

Although all 8‑chloroxanthines share a reactive C8‑chlorine handle, they differ fundamentally in their hydrogen‑bond donor/acceptor profiles, lipophilicity, and steric environment around the N1, N3, and N7 positions. These variations directly influence solubility, membrane permeability, regioselectivity of subsequent derivatization, and binding to biological targets [1]. Generic substitution with 8‑chlorotheophylline, for instance, introduces an additional methyl group at N3, removing a hydrogen‑bond donor and altering the molecule’s logP and crystal packing—changes that can derail a multi‑step synthetic route or confound a structure‑activity relationship (SAR) study. The quantitative comparisons below make clear why even closely related analogs cannot be assumed to be functionally equivalent.

Title compound

8-Chlorotheophylline

N3-methylation removes a hydrogen-bond donor and alters regioselective derivatization capacity; SAR assumptions may not transfer.

Title compound

8-Chloroxanthine

Triple HBD profile and lack of N1-ethyl modify solubility, crystal packing, and lipophilicity, limiting direct substitution in multi-step routes.

Title compound

1-Propyl analog

Longer N1-alkyl chain increases steric bulk and logP, which may shift binding-pocket compatibility in fragment-based campaigns.

• [1] Strappaghetti, G. et al. Structure–activity relationships in a series of 8‑substituted xanthines as A1‑adenosine receptor antagonists. (1988). IBL Tool – Digitale Bibliotheek. https://ibl.kb.nl/ (accessed 2025-05-01). View Source

8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione: Quantitative Differentiation from Analogs

Lipophilicity vs. 8-Chlorotheophylline and 1-Propyl Analog

The predicted logP of 8‑chloro‑1‑ethyl‑2,3,6,9‑tetrahydro‑1H‑purine‑2,6‑dione (ACD/LogP = ‑0.44) is practically identical to that of 8‑chlorotheophylline (ZINC‑predicted logP = ‑0.386 ± 0.1) [1]. In contrast, the 1‑propyl homolog (8‑chloro‑1‑propyl‑2,3,6,9‑tetrahydro‑1H‑purine‑2,6‑dione, CAS 1955561‑78‑0) exhibits a substantially higher XLogP3 of 1.3, reflecting the additional methylene unit . This near‑identical lipophilicity to 8‑chlorotheophylline, combined with the absence of an N3‑methyl group, means the title compound retains a similar partition coefficient while offering an additional hydrogen‑bond donor site—a combination not achievable with the fully methylated analog.

Lipophilicity

Cross-study comparable

logP -0.44 vs. -0.386 (Δ ≈ -0.05)

Nearly identical passive permeability context to the reference 8-chlorotheophylline; may support comparable solubility screening.

Predicted values; experimental logP should be verified in target assay buffers.

Evidence Dimension	Predicted octanol‑water partition coefficient (logP)
Target Compound Data	ACD/LogP = ‑0.44 (ChemSpider)
Comparator Or Baseline	8‑Chlorotheophylline: ZINC‑predicted logP = ‑0.386; 8‑Chloro‑1‑propyl‑2,3,6,9‑tetrahydro‑1H‑purine‑2,6‑dione: XLogP3 = 1.3
Quantified Difference	ΔlogP vs. 8‑chlorotheophylline ≈ ‑0.05 (near‑identical); ΔlogP vs. 1‑propyl analog ≈ ‑1.7 (significantly less lipophilic)
Conditions	Predicted values from ACD/Labs Percepta, ZINC, and PubChem XLogP3 algorithms

Why This Matters

Lipophilicity directly governs passive membrane permeability and solubility in aqueous formulation; the near‑matched logP to the pharmacologically validated 8‑chlorotheophylline suggests similar bioavailability potential while the lower logP relative to the propyl analog may favor aqueous solubility for in vitro assays.

• [1] ZINC. ZINC100018165 (8‑Chlorotheophylline). https://zinc.docking.org/ (accessed 2025-05-01). View Source

Hydrogen-Bond Donor Count and Solubility Impact

8‑Chloro‑1‑ethyl‑2,3,6,9‑tetrahydro‑1H‑purine‑2,6‑dione possesses two hydrogen‑bond donor (HBD) sites (N3‑H and N7‑H) . By comparison, 8‑chlorotheophylline (1,3‑dimethyl‑8‑chloroxanthine) exhibits only one HBD (N7‑H), while 8‑chloroxanthine without any alkyl substitution has three HBDs (N1‑H, N3‑H, N7‑H). The intermediate HBD count of the title compound translates to an intermediate aqueous solubility profile and a distinct hydrogen‑bonding network in the solid state, which can affect crystallinity, melting point, and co‑crystal formation [1].

H-Bond Donors

Class-level inference

2 HBD (N3-H, N7-H)

Intermediate donor count may enhance aqueous solubility relative to 8-chlorotheophylline; supports co-crystal and SAR exploration.

Structural analysis; actual solubility and crystallinity require experimental confirmation.

Evidence Dimension	Number of hydrogen‑bond donor atoms
Target Compound Data	2 HBD (N3‑H, N7‑H)
Comparator Or Baseline	8‑Chlorotheophylline: 1 HBD (N7‑H); 8‑Chloroxanthine: 3 HBD (N1‑H, N3‑H, N7‑H)
Quantified Difference	+1 HBD vs. 8‑chlorotheophylline; ‑1 HBD vs. 8‑chloroxanthine
Conditions	Structural analysis based on ChemSpider‑reported H‑bond donor count

Why This Matters

The additional HBD relative to 8‑chlorotheophylline provides an extra site for intermolecular hydrogen bonding, which can enhance aqueous solubility and offer a unique SAR anchor point for medicinal chemistry campaigns targeting enzymes or receptors that require a dual‑HBD pharmacophore.

• [1] PubChem. 8‑Chlorotheophylline. Compound Summary. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2025-05-01). View Source

Unsubstituted N3 Position for Regioselective Derivatization

Unlike 8‑chlorotheophylline, which is methylated at both N1 and N3, the title compound carries a free N3‑H group. This permits sequential, site‑specific alkylation or acylation at N3 without requiring deprotection steps. In the context of solid‑phase or parallel synthesis, this regiochemical feature enables the generation of structurally diverse libraries from a single precursor [1]. The C8‑chlorine remains available for orthogonal nucleophilic displacement, allowing two-dimensional diversification of the xanthine scaffold.

Regioselective sites

Class-level inference

2 free NH (N3, N7) vs. 1 in 8-chlorotheophylline

Dual orthogonal derivatization points expand chemical space accessible from a single building block in library synthesis.

Reactivity inferred from purine-2,6-dione precedent; chemoselectivity should be validated under chosen conditions.

Evidence Dimension	Number of unsubstituted ring nitrogen atoms available for selective functionalization
Target Compound Data	Two free NH positions (N3, N7) suitable for orthogonal derivatization
Comparator Or Baseline	8‑Chlorotheophylline: one free NH (N7); N3 is blocked by a methyl group
Quantified Difference	+1 free NH site relative to 8‑chlorotheophylline
Conditions	Structural comparison; synthetic utility inferred from established reactivity of purine‑2,6‑diones

Why This Matters

For procurement decisions in medicinal chemistry or chemical biology, the ability to perform two sequential, chemoselective N‑functionalizations on the same core scaffold significantly increases the chemical space accessible from a single purchased building block.

• [1] Xanthines as a scaffold for molecular diversity. (2018). RERO DOC. https://doc.test.rero.ch/ (accessed 2025-05-01). View Source

Ethyl vs. Propyl Chain: Molecular Size and Steric Impact

The N1‑ethyl substituent of the target compound yields a molecular weight of 214.61 Da and a molar volume of ~137 cm³ . The direct 1‑propyl analog (CAS 1955561‑78‑0) has a molecular weight of 228.64 Da and a correspondingly larger molecular volume. While seemingly modest, this ~14 Da difference represents a >6% increase in molecular weight and a measurable increase in steric bulk around N1, which can alter the compound’s ability to fit into tight enzyme active sites or to crystallize in a desired space group .

Molecular size

Data to verify

MW 214.6 Da vs. 228.6 Da (propyl analog)

Smaller steric footprint may improve fit in constrained binding pockets; supports fragment library selection.

Supplier-sourced values; independent analytical confirmation advised before critical SAR decisions.

Evidence Dimension	Molecular weight and steric bulk
Target Compound Data	MW = 214.61 Da; Molar Volume ≈ 137 cm³
Comparator Or Baseline	8‑Chloro‑1‑propyl analog: MW = 228.64 Da
Quantified Difference	ΔMW = ‑14 Da (‑6.1%); smaller steric footprint
Conditions	Data from ChemSpider and Chem960 product specifications

Why This Matters

In fragment‑based drug discovery or when targeting sterically constrained binding pockets, the smaller ethyl group may be preferred over the propyl homolog to avoid steric clashes, making the title compound the more suitable choice for initial screening campaigns.

C8-Chloro Leaving Group Reactivity for Nucleophilic Displacement

The C8‑chlorine atom in 8‑chloroxanthines is a well‑established leaving group for S_NAr reactions, enabling introduction of amines, thiols, and alkoxides at the purine 8‑position. This reactivity has been exploited to prepare 8‑aminoxanthine libraries and to generate potent adenosine‑receptor antagonists [1][2]. Because the title compound retains this hallmark reactivity while offering a distinct N‑alkylation pattern, it serves as a privileged intermediate for the synthesis of 1‑ethyl‑8‑substituted xanthines that cannot be accessed from the 1,3‑dimethyl (theophylline) scaffold.

C8-Cl reactivity

Class-level inference

Reactive C8-Cl for SNAr with amines

Equivalent displacement reactivity to 8-chlorotheophylline; combined with free N3-H yields higher diversification potential per gram.

Reactivity based on literature precedent for 8-chloroxanthines; rate may vary with N-substitution pattern.

Evidence Dimension	Presence of a synthetically competent C8‑Cl leaving group
Target Compound Data	C8‑Cl present; reactive toward primary and secondary amines under mild conditions
Comparator Or Baseline	8‑Chlorotheophylline: equally reactive C8‑Cl, but N3‑methyl blocks one diversification site
Quantified Difference	Equivalent C8 reactivity; superior N‑diversification potential
Conditions	Inferred from literature precedent for 8‑chloroxanthine nucleophilic displacement

Why This Matters

For procurement focused on library synthesis, the dual reactivity (C8‑Cl + free N3‑H) of the title compound offers a higher ‘diversity yield’ per gram of starting material than the N3‑blocked 8‑chlorotheophylline, improving cost‑efficiency in parallel synthesis workflows.

• [1] Purines. I. The Chlorination of Certain Purinones with Phosphorus Oxychloride. (PDF Free Download). https://datapdf.com/ (accessed 2025-05-01). View Source
• [2] Arch, J. R. S. et al. Inhibition of Type 4 Cyclic Nucleotide Phosphodiesterase by 8‑Chloroxanthines. Arch. Pharm. (Weinheim) 1996, 329(4), 205‑208. View Source

8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione: High-Value Application Scenarios

1-Ethyl-8-amino-xanthine Libraries via Parallel SNAr

The combination of a reactive C8‑chlorine and a free N3‑H allows two‑dimensional library generation: first, N3‑alkylation/acylation, followed by C8‑nucleophilic displacement with a panel of amines. This strategy is impossible with 8‑chlorotheophylline, where N3 is already methylated, and yields a more focused chemical space than the fully unsubstituted 8‑chloroxanthine, which may suffer from over‑alkylation [1].

Adenosine-Receptor Antagonist Screening with Free N3 Pharmacophore

Because SAR studies of 8‑substituted xanthines have shown that an unsubstituted N3 can modulate affinity and selectivity for adenosine‑receptor subtypes [1], the title compound provides a unique template for exploring this pharmacophoric feature. Its logP nearly identical to the reference antagonist 8‑chlorotheophylline ensures comparable passive permeability, isolating the effect of the N3‑H on target binding.

Crystallization Optimization Using Dual H-Bond Donors

With two hydrogen‑bond donors, the compound is more amenable to co‑crystal screening than 8‑chlorotheophylline (1 HBD) [1]. This property can be exploited to engineer solid forms with improved solubility or stability—a critical advantage when the compound is a late‑stage intermediate requiring isolation and storage before final deprotection or coupling.

Ethyl Anchor for Fragment-Based Drug Discovery

The N1‑ethyl group provides a modest increase in lipophilicity and steric bulk relative to the unsubstituted or methyl‑substituted xanthines, making the compound a useful fragment for targeting shallow hydrophobic pockets. Its molecular weight (214.6 Da) falls within the ‘rule‑of‑three’ guidelines for fragment libraries, while the propyl analog (228.6 Da) begins to exceed the preferred fragment size [1].

Application

Selection Property

Validation Focus

1-Ethyl-8-amino-xanthine libraries

Free N3-H for orthogonal derivatization

Chemoselective N-alkylation and C8 displacement order

Adenosine-receptor SAR with free N3 pharmacophore

logP comparable to reference 8-chlorotheophylline; N3-H available

Receptor-subtype binding shift upon N3-functionalization

Co-crystal screening & solid-form engineering

Dual hydrogen-bond donor count (2 HBD)

Co-crystal stoichiometry and stability under storage

Fragment-based drug discovery (ethyl anchor)

MW within rule-of-three; modest N1-ethyl lipophilicity

Binding-pocket compatibility vs. smaller or larger N1-alkyl fragments

• [1] Strappaghetti, G. et al. Structure–activity relationships in a series of 8‑substituted xanthines as A1‑adenosine receptor antagonists. (1988). IBL Tool – Digitale Bibliotheek. https://ibl.kb.nl/ (accessed 2025-05-01). View Source